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Cat. No.: B1236009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro susceptibility of

Streptococcus pneumoniae to Cefdinir, a third-generation oral cephalosporin. The document

summarizes key quantitative data, details common experimental protocols for susceptibility

testing, and outlines the primary mechanisms of resistance.

Executive Summary
Cefdinir demonstrates excellent in vitro activity against penicillin-susceptible Streptococcus

pneumoniae (PSSP).[1][2][3][4] However, its efficacy diminishes significantly against strains

with intermediate or high-level resistance to penicillin.[1][2] This guide collates susceptibility

data from various studies, providing clear metrics for assessing Cefdinir's potential utility in

different clinical and research settings. Standardized methodologies for determining

susceptibility, primarily broth microdilution and disk diffusion, are detailed to ensure

reproducibility and accurate interpretation of results. The underlying mechanism of resistance

in S. pneumoniae to beta-lactam antibiotics, including Cefdinir, is primarily due to alterations in

penicillin-binding proteins (PBPs).[5][6]

Quantitative Susceptibility Data
The in vitro activity of Cefdinir against Streptococcus pneumoniae is typically quantified using

Minimum Inhibitory Concentration (MIC) values and susceptibility rates. These are often

stratified by the pneumococcus's susceptibility to penicillin.
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Table 1: Cefdinir MIC Distribution for Streptococcus pneumoniae

Penicillin
Susceptibility
Status

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) Reference

Penicillin-Susceptible

(PSSP)
0.06 - 0.25 0.5 [7][8][9]

Penicillin-Intermediate

(PISP)
0.5 - 4 1 - 16 [2][8][9]

Penicillin-Resistant

(PRSP)
4 - 16 >16 [8][9]

Table 2: Cefdinir Susceptibility Rates for Streptococcus pneumoniae

Penicillin Susceptibility
Status

Susceptibility Rate (%) Reference

Penicillin-Susceptible (PSSP) 98.4 - 100 [1][2]

Penicillin-Intermediate (PISP) 49.2 - 70.1 [1][2]

Penicillin-Resistant (PRSP) <1 - 21.8 [1][8]

Table 3: Interpretive Criteria for Cefdinir Susceptibility Testing against S. pneumoniae

Method Susceptible Intermediate Resistant Reference

MIC (µg/mL) ≤ 0.5 1.0 ≥ 2.0 [10][11][12]

Disk Diffusion (5

µg disk) Zone

Diameter (mm)

≥ 23 20 - 22 ≤ 19 [10][11][12]

Experimental Protocols
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Accurate determination of in vitro susceptibility is paramount. The Clinical and Laboratory

Standards Institute (CLSI) provides standardized methods for antimicrobial susceptibility

testing.[13]

Broth Microdilution Method
This method is considered the reference standard for determining MIC values.[13]

Protocol:

Isolate Preparation: Subculture S. pneumoniae isolates on a suitable agar medium, such as

sheep blood agar, and incubate at 35°C in a CO₂-enriched atmosphere for 18-24 hours.[14]

Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland

standard in sterile saline. This suspension should be used within 15 minutes of preparation.

[14]

Panel Inoculation: Use commercially available or in-house prepared microdilution panels

containing serial twofold dilutions of Cefdinir. The panels are inoculated with the prepared

bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

Incubation: Incubate the inoculated panels at 35°C for 20-24 hours in a non-CO₂ incubator.

MIC Determination: The MIC is the lowest concentration of Cefdinir that completely inhibits

visible growth of the organism.

Quality Control: The quality control strain Streptococcus pneumoniae ATCC 49619 should be

tested concurrently. The expected MIC range for Cefdinir against this strain is 0.06-0.25

µg/mL.[10][11][12]
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Preparation

Testing

Analysis

S. pneumoniae Isolate

Subculture on Sheep Blood Agar
(18-24h, 35°C, CO2)

Prepare 0.5 McFarland
Inoculum Suspension

Inoculate Microdilution Panel
(Serial Cefdinir Dilutions)

Incubate Panel
(20-24h, 35°C)

Read MIC
(Lowest concentration with no visible growth)

Quality Control
(S. pneumoniae ATCC 49619)

Compare with expected range
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Preparation

Testing

Analysis

Prepare 0.5 McFarland
Inoculum Suspension

Inoculate Mueller-Hinton Sheep Blood Agar Plate

Apply 5 µg Cefdinir Disk

Incubate Plate
(20-24h, 35°C, CO2)

Measure Zone of Inhibition (mm)

Interpret as S, I, or R Quality Control
(S. pneumoniae ATCC 49619)

Compare with expected range
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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